Cas no 1188091-86-2 (5-Methylbenzo[d]thiazole-2-carbonitrile)

• Product Name: 5-Methylbenzo[d]thiazole-2-carbonitrile
• CAS No: 1188091-86-2
• MF: C₉H₆N₂S
• MW: 174.222340106964
• CID: 849982
• Update Time: 2023-08-03

5-Methylbenzo[d]thiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarbonitrile, 5-methyl-
• 5-methylbenzo[d]thiazole-2-carbonitrile
• 5-methyl-1,3-benzothiazole-2-carbonitrile
• 5-Methylbenzo[d]thiazole-2-carbonitrile

• Inchi： 1S/C9H6N2S/c1-6-2-3-8-7(4-6)11-9(5-10)12-8/h2-4H,1H3
• InChI Key： BZWGKZHFQGGHNJ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC2C=C(C)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Topological Polar Surface Area: 64.9